Cas no 1207002-34-3 (2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide
• CAS No: 1207002-34-3
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 5981175
• PubChem ID: 45561685
• Update Time: 2025-10-29

2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}acetamide
• F5831-9968
• VU0522497-1
• AKOS024520873
• 1207002-34-3

• Inchi： 1S/C16H20N2O4S/c19-13(10-18-14(20)3-4-15(18)21)17-11-16(5-7-22-8-6-16)12-2-1-9-23-12/h1-2,9H,3-8,10-11H2,(H,17,19)
• InChI Key： JCHXMSBFHVJCLM-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC=CC=2)CCOCC1)(=O)CN1C(=O)CCC1=O

Computed Properties

• Exact Mass: 336.11437830g/mol
• Monoisotopic Mass: 336.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide

Introduction to 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide (CAS No: 1207002-34-3)

2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1207002-34-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic applications. The presence of multiple heterocyclic moieties, including dioxopyrrolidine and thiophene, combined with an acetylamide functional group, suggests a rich chemical space for interaction with biological targets.

The structural composition of this molecule is particularly noteworthy. The dioxopyrrolidine ring, a derivative of pyrrolidine with two oxygen atoms incorporated into the ring structure, is known for its stability and ability to engage in hydrogen bonding interactions. This moiety is often found in bioactive molecules due to its capacity to modulate enzyme activity and receptor binding. In contrast, the thiophene ring introduces sulfur into the system, which can influence electronic properties and metabolic pathways. The acetylamide group at the nitrogen position further enhances the molecule's potential for biological activity by serving as a hydrogen bond acceptor and participating in hydrophobic interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies using molecular docking simulations have indicated that 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide may interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. The combination of the dioxopyrrolidine and thiophene moieties appears to create a scaffold that can effectively disrupt or modulate these pathways, making it a candidate for therapeutic intervention.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain inflammatory markers, indicating potential utility in conditions where inflammation plays a significant role. The acetylamide group has been shown to enhance solubility and bioavailability, which are critical factors for drug development. Additionally, the presence of the thiophene ring may contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Recent developments in synthetic methodologies have introduced more efficient strategies, such as catalytic coupling reactions and flow chemistry techniques, which can streamline the production process. These advancements not only improve scalability but also reduce costs associated with large-scale synthesis.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for any pharmaceutical candidate. The synthesis and purification of 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide must adhere to stringent quality control measures to guarantee consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and purity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals or as a building block for more complex molecules. The ability to modify specific functional groups while maintaining overall bioactivity allows for tailored design approaches that can address multiple targets simultaneously.

Future research directions include exploring derivatives of this compound that may enhance potency or selectivity. By modifying the dioxopyrrolidine or thiophene moieties, researchers can generate libraries of analogs for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds for various therapeutic areas. Additionally, investigating the compound's mechanism of action will provide deeper insights into its biological effects and inform rational drug design strategies.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds are designed and evaluated. Machine learning algorithms can predict pharmacokinetic properties, toxicity profiles, and binding affinities with remarkable accuracy. By leveraging these tools alongside traditional experimental methods, researchers can accelerate the development pipeline for compounds like 2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide, bringing new therapies to market more efficiently.

In conclusion,2-(2,5-dioxopyrrolidin-1-yl)-N-{4-(thiophen-2-yloxa n -4 -y l m e t h y l }a c e t a m i d e represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential benefits in modulating biological pathways associated with inflammation and other diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound holds significant promise for addressing unmet medical needs.